Cas no 1790137-35-7 (1-(1-methyl-1H-imidazol-2-yl)piperidin-4-amine dihydrochloride)

• Product Name: 1-(1-methyl-1H-imidazol-2-yl)piperidin-4-amine dihydrochloride
• CAS No: 1790137-35-7
• CID: 4614375
• PubChem ID: 86775417
• Update Time: 2025-10-20

1-(1-methyl-1H-imidazol-2-yl)piperidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-imidazol-2-yl)piperidin-4-amine dihydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(1-methyl-1H-imidazol-2-yl)piperidin-4-amine dihydrochloride

Comprehensive Overview of 1-(1-methyl-1H-imidazol-2-yl)piperidin-4-amine dihydrochloride (CAS No. 1790137-35-7)

1-(1-methyl-1H-imidazol-2-yl)piperidin-4-amine dihydrochloride (CAS No. 1790137-35-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole and piperidine moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its interactions with biological targets.

The compound's dihydrochloride salt form enhances its solubility, making it more suitable for various experimental and formulation purposes. Its molecular weight and chemical stability are critical factors that influence its utility in laboratory settings. Given the growing demand for novel therapeutic agents, 1-(1-methyl-1H-imidazol-2-yl)piperidin-4-amine dihydrochloride is frequently discussed in the context of small molecule drug development and medicinal chemistry.

In recent years, the compound has been linked to studies involving central nervous system (CNS) disorders, a hot topic in biomedical research. Its structural similarity to other imidazole-based compounds suggests potential applications in modulating neurotransmitter systems. This aligns with current trends in addressing conditions such as anxiety, depression, and neurodegenerative diseases, which are highly searched topics in both academic and public domains.

Another area of interest is the compound's potential role in enzyme inhibition. Enzymes like kinases and phosphatases are often targeted in cancer therapy, and researchers are investigating whether 1-(1-methyl-1H-imidazol-2-yl)piperidin-4-amine dihydrochloride could serve as a scaffold for designing new inhibitors. This aligns with the increasing focus on precision medicine and targeted therapies, which dominate contemporary scientific discourse.

From a synthetic chemistry perspective, the compound's reaction pathways and purification methods are also subjects of interest. Optimizing its synthesis can improve yield and purity, which are essential for scaling up production. This is particularly relevant given the rise of high-throughput screening and combinatorial chemistry, where efficient synthesis of diverse compounds is crucial.

In summary, 1-(1-methyl-1H-imidazol-2-yl)piperidin-4-amine dihydrochloride (CAS No. 1790137-35-7) represents a versatile compound with broad potential in pharmaceutical research. Its unique structure and properties make it a valuable candidate for further exploration in drug discovery, enzyme modulation, and CNS-related studies. As the scientific community continues to seek innovative solutions for complex health challenges, this compound is likely to remain a focal point of interdisciplinary research.